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Compound of Interest

2-fluoro-5-nitro-N-(propan-2-
Compound Name:
yl)aniline

Cat. No.: B13283739

Get Quote

Core Identity & Physicochemical Profile

2-Fluoro-5-nitro-N-(propan-2-yl)aniline (also known as N-isopropyl-2-fluoro-5-nitroaniline) is
a secondary aniline derivative characterized by an electron-withdrawing nitro group and an
ortho-fluorine substituent. It serves as a critical scaffold in the synthesis of heterocyclic kinase
inhibitors and apoptosis-inducing agents (e.g., Bcl-2 family inhibitors).
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Systematic Name

2-fluoro-5-nitro-N-(propan-2-yl)aniline

Common Synonyms

N-isopropyl-2-fluoro-5-nitroaniline; 2-Fluoro-5-

nitro-N-isopropylaniline

Parent CAS 369-36-8 (2-Fluoro-5-nitroaniline)
Molecular Formula CoH11FN202

Molecular Weight 198.20 g/mol

SMILES CC(C)Nclcc([O-])ccclF

Physical State

Yellow to orange solid (Predicted)

Solubility

Soluble in DMSO, DCM, Ethyl Acetate; Low

solubility in water

pKa (Predicted)

~1.5 (Conjugate acid), weakly basic due to
EWG (NO2z, F)

Note on CAS Registry: While the parent compound (2-fluoro-5-nitroaniline) is indexed under

CAS 369-36-8, the specific N-isopropyl derivative is often generated in situ or cited as a

derivative in patent literature [1][2]. Researchers should reference the parent CAS for safety

data sheets (SDS) regarding the core hazard profile.

Synthesis & Reaction Mechanics

The most robust synthetic route involves the reductive amination of commercially available 2-

fluoro-5-nitroaniline. Direct nucleophilic aromatic substitution (SnAr) on difluoronitrobenzenes is

less favorable for this specific isomer due to regioselectivity issues (favoring para-substitution).

Primary Workflow: Reductive Amination
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This protocol ensures mono-alkylation of the aniline nitrogen, avoiding the over-alkylation
common with alkyl halides.

e Imine Formation: Condensation of 2-fluoro-5-nitroaniline with acetone (solvent and reagent)
in the presence of an acid catalyst (e.g., acetic acid).

e Reduction:In situ reduction of the intermediate imine using Sodium Triacetoxyborohydride
(NaBH(OACc)3) or Sodium Cyanoborohydride (NaBHsCN).

Reagents:

Substrate: 2-Fluoro-5-nitroaniline (1.0 eq)

Carbonyl Source: Acetone (Excess/Solvent)[1]

Reductant: NaBH(OAc)s (1.5-2.0 eq)

Catalyst: Glacial Acetic Acid (Catalytic to 1.0 eq)

Step-by-Step Protocol:

Dissolution: Dissolve 2-fluoro-5-nitroaniline in dry dichloroethane (DCE) or THF.

o Activation: Add acetone (5-10 eq) and acetic acid. Stir at room temperature for 30—60
minutes to promote imine equilibrium.

e Reduction: Cool to 0°C. Add NaBH(OACc)s portion-wise to prevent exotherms.
» Reaction: Allow to warm to room temperature and stir for 12—-16 hours under N2 atmosphere.
¢ Quench: Quench with saturated agueous NaHCO:s.

o Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over MgSQOa4, and
concentrate.[2]

« Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Visualized Pathway (DOT)
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Caption: One-pot reductive amination workflow for the selective synthesis of the N-isopropyl
derivative.

Mechanism of Action: Reductive Amination[1][5][6][7]

The reaction proceeds via a Schiff base (imine) intermediate. The presence of the electron-
withdrawing nitro group at the 5-position and fluorine at the 2-position decreases the
nucleophilicity of the aniline nitrogen, making the initial imine formation the rate-determining
step.

o Protonation: The carbonyl oxygen of acetone is activated by acetic acid.
» Nucleophilic Attack: The aniline nitrogen attacks the carbonyl carbon.
o Dehydration: Loss of water yields the N-isopropylidene-2-fluoro-5-nitrobenzenamine (imine).

o Hydride Transfer: The borohydride reagent selectively reduces the C=N bond to a C-N single
bond. NaBH(OAC)s is preferred over NaBHa4 because it is less basic and does not reduce the
nitro group or the imine before it forms [3].
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Caption: Mechanistic cascade of the reductive amination process.

Applications in Drug Discovery

This scaffold is a high-value "building block" for designing small molecule inhibitors. The N-
isopropyl group provides steric bulk and lipophilicity, while the fluoro-nitro core allows for further
diversification.

1. Casein Kinase 2 (CSNK2A) Inhibitors Research indicates that N-isopropyl-2-fluoro-5-
nitroaniline is a key intermediate in synthesizing pyrazine-based CSNK2A inhibitors. The ortho-
fluorine acts as a hydrogen bond acceptor, mimicking the planarity of indole rings found in
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other kinase inhibitors, while the isopropyl group fits into hydrophobic pockets (e.g., near F49 in
PIM1 or V53 in CSNK2A) [1].

2. Bcl-2 Family Inhibitors Analogs of this compound are used to synthesize BH3 mimetics. The
nitro group is typically reduced to an amine (after N-alkylation) to form a diamine core, which is
then coupled to sulfonamides or biaryl systems similar to Venetoclax or Navitoclax structures.

3. Radioligand Development The fluorine atom allows for potential 18F-labeling exchange for
PET imaging tracers targeting specific oncogenic proteins.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectroscopic signals are
diagnostic:

e 'HNMR (DMSO-ds, 400 MHz):
o 6 1.18 (d, 6H): Isopropyl methyl groups (doublet).
o 0 3.7-4.0 (m, 1H): Methine proton of the isopropyl group (septet).
o 0 5.5-6.0 (br s, 1H): NH proton (chemical shift varies with concentration).

o o 7.2-7.8 (m, 3H): Aromatic protons. The proton ortho to the nitro group (C6) will appear
as a doublet of doublets due to coupling with Fluorine and the meta-proton.

e F NMR:
o Single peak around -110 to -130 ppm (typical for aryl fluorides).
e Mass Spectrometry (ESI):

o [M+H]*: Calculated ~199.08 m/z.

Safety & Handling (SDS Summary)

As a nitroaniline derivative, this compound must be handled with strict safety protocols.

o Hazard Class: Acute Toxicity (Oral/Dermal/Inhalation).
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o H-Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation).

e PPE: Nitrile gloves, safety goggles, and a fume hood are mandatory.

e Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation of
the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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